Cas no 900283-62-7 (3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 900283-62-7
• MF: C₂₂H₂₁NO₇
• MW: 411.404646635056
• CID: 5425599
• Update Time: 2025-10-31

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl] morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 3-(2,5-dimethoxyphenyl)-2-oxo-2H-1-benzopyran-7-yl ester
• 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C22H21NO7/c1-26-15-5-6-19(27-2)17(12-15)18-11-14-3-4-16(13-20(14)30-21(18)24)29-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3
• InChI Key： DREOKGJZPGDOBP-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC(=O)C(C2=CC(OC)=CC=C2OC)=C3)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 900283-62-7)

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS 900283-62-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the coumarin derivative family, which is widely studied for its diverse biological activities. The integration of a morpholine-4-carboxylate moiety into the coumarin backbone enhances its solubility and bioavailability, making it a promising candidate for further research.

In the context of current scientific trends, researchers are particularly interested in coumarin-based compounds due to their potential roles in photodynamic therapy and fluorescence imaging. The presence of the 2,5-dimethoxyphenyl group in this compound suggests possible applications in organic electronics and light-emitting materials, aligning with the growing demand for sustainable and efficient optoelectronic materials. Additionally, the morpholine ring is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate involves multi-step organic reactions, including esterification and cyclization processes. The compound's CAS No. 900283-62-7 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial research. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility.

One of the most frequently asked questions about this compound revolves around its stability under various conditions. Studies indicate that it exhibits remarkable thermal stability, making it suitable for applications requiring prolonged exposure to heat. Furthermore, its solubility in common organic solvents like DMSO and ethanol enhances its utility in laboratory settings. Researchers are also exploring its potential as a fluorescent probe due to the inherent luminescence of the coumarin core.

The growing interest in green chemistry has led to investigations into eco-friendly synthesis routes for 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate. Recent advancements highlight the use of catalytic methods to minimize waste and reduce energy consumption during production. This aligns with global efforts to develop sustainable chemical processes, a topic frequently searched in academic and industrial forums.

In summary, 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS 900283-62-7) represents a versatile and promising compound with wide-ranging applications. Its unique structural features, combined with the ongoing research into its properties, make it a subject of significant scientific interest. As the demand for innovative materials and bioactive compounds continues to rise, this compound is poised to play a pivotal role in future developments.